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Compound of Interest

Methyl 3-
Compound Name:
(benzylamino)propanoate

Cat. No.: B016535

An In-depth Technical Guide to Methyl 3-(benzylamino)propanoate

This technical guide provides a comprehensive overview of Methyl 3-
(benzylamino)propanoate, a key intermediate in various chemical syntheses. The document
is intended for researchers, scientists, and professionals in the field of drug development and
chemical manufacturing, offering detailed information on its chemical properties, synthesis, and
analytical characterization.

Chemical and Physical Properties

Methyl 3-(benzylamino)propanoate, also known as Methyl N-Benzyl-B-alaninate, is a
substituted 3-amino acid ester. Its fundamental properties are summarized in the table below,
providing a quick reference for laboratory and research applications.
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Property Value

Molecular Formula C11H1sNO2[1][2]
Molecular Weight 193.24 g/mol [1][2]

CAS Number 23574-01-8[1]
Appearance Colorless to Yellow Oil[3]
Boiling Point 145-147°C at 7 mmHg[2]

Methyl 3-(N-benzylamino)propionate, 3-
Synonyms (Benzylamino)propanoic Acid Methyl Ester, N-
Benzyl-B-alanine Methyl Ester[1][4]

Experimental Protocols

The synthesis of Methyl 3-(benzylamino)propanoate can be achieved through various
methods. A common and efficient approach is the Michael addition of benzylamine to methyl
acrylate. The following protocol is a generalized procedure based on established chemical
principles.

Synthesis via Michael Addition

Objective: To synthesize Methyl 3-(benzylamino)propanoate through the conjugate addition
of benzylamine to methyl acrylate.

Materials:

e Methyl acrylate

e Benzylamine

e Methanol (or another suitable solvent)

e 12-Tungstophosphoric Acid (as a catalyst, optional)[3]

» Dichloromethane (for extraction)
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e Anhydrous sodium sulfate (for drying)
e Rotary evaporator

o Standard laboratory glassware
Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve methyl
acrylate in methanol.

Reagent Addition: Slowly add an equimolar amount of benzylamine to the solution. If a
catalyst such as 12-tungstophosphoric acid is used, it should be added to the methyl acrylate
solution before the amine.[3]

Reaction Conditions: Stir the reaction mixture at room temperature. The reaction progress
can be monitored by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, remove the solvent under reduced pressure using a
rotary evaporator.

Extraction: Dissolve the residue in dichloromethane and wash with water to remove any
water-soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

Purification: The crude product can be further purified by column chromatography on silica
gel or by distillation under reduced pressure to obtain pure Methyl 3-
(benzylamino)propanoate as an oil.[3]

Characterization

The identity and purity of the synthesized Methyl 3-(benzylamino)propanoate can be
confirmed using various analytical techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure. The characteristic peaks for Methyl 3-(benzylamino)propanoate in

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0028-1083254?device=desktop&innerWidth=412&offsetWidth=412
https://www.benchchem.com/product/b016535?utm_src=pdf-body
https://www.benchchem.com/product/b016535?utm_src=pdf-body
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0028-1083254?device=desktop&innerWidth=412&offsetWidth=412
https://www.benchchem.com/product/b016535?utm_src=pdf-body
https://www.benchchem.com/product/b016535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

CDCls are:

o 1H NMR (CDCls): & = 1.86 (s, 1H, NH), 2.48-2.51 (t, J = 6.8 Hz, 2H, CHz2), 2.85-2.88 (t, J =
6.8 Hz, 2H, CH2), 3.67 (s, 3H, OCHs), 3.77 (s, 2H, CH2), 7.23-7.30 (m, 5H, Ph).[3]

o 13C NMR (CDCIz): & = 32.49, 49.08, 51.40, 58.23, 126.93, 128.11, 128.60, 138.87, 172.79.
[3]

o Mass Spectrometry (MS): To confirm the molecular weight. The expected mass for the
protonated molecule [M+H]* is m/z = 194.[3]

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the general workflow for the synthesis and subsequent
characterization of Methyl 3-(benzylamino)propanoate.

Click to download full resolution via product page

Caption: Synthesis and characterization workflow for Methyl 3-(benzylamino)propanoate.

Applications in Research and Development

Methyl 3-(benzylamino)propanoate serves as a versatile building block in organic synthesis.
Its ethyl ester counterpart, Ethyl 3-(benzylamino)propanoate, is a known intermediate in the
synthesis of 3-agonist prodrugs used in the treatment of conditions such as psoriasis.[5] This
suggests a potential role for the methyl ester in the development of novel therapeutic agents.
Additionally, derivatives of similar structures have been investigated for their antiproliferative
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activities against various cancer cell lines, indicating a possible application in oncology
research.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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